R-10015

• Molecular Formula: C20H19ClN6O2
• Molecular Weight: 410.9 g/mol
• InChI: InChI=1S/C20H19ClN6O2/c1-29-20(28)12-2-3-14-15(8-12)26-17(25-14)11-4-6-27(7-5-11)19-16-13(21)9-22-18(16)23-10-24-19/h2-3,8-11H,4-7H2,1H3,(H,25,26)(H,22,23,24)
• InChIKey: MGRJCGXCUUCOQG-UHFFFAOYSA-N

R-10015 Key Compound Attributes

R-10015 is a rationally designed, ATP-competitive small-molecule inhibitor of LIM domain kinase 1 (LIMK1) that was identified from a scaffold-oriented medicinal chemistry campaign [1]. The compound (CAS 2097938-51-5, molecular formula C20H19ClN6O2, MW 410.86) binds to the ATP-binding pocket of LIMK1 and displays a biochemical IC50 of 38 ± 5 nM against the purified human enzyme [1]. R-10015 is distinguished by its selectivity profile among 62 tested kinases and by its demonstrated ability to block multiple steps of the HIV-1 life cycle as well as replication of several phylogenetically unrelated viruses [1].

✓ ATP-competitive LIMK1 inhibitor for pathway studies

✓ Antiviral screening context: HIV-1 and broad-spectrum viruses

✓ Kinase selectivity reference from 62-kinase profiling panel

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

R-10015 Substitution Concerns

LIM kinase inhibitors form a structurally and pharmacologically heterogeneous class; subtle modifications of the pyrrolopyrimidine scaffold yield large differences in kinase selectivity, cellular potency, and antiviral breadth [1]. A generic substitution that disregards these differences risks introducing off-target liabilities (e.g., unintended ROCK2, FLT3, or PKA modulation) or losing the unique poly-viral coverage that R-10015 has demonstrated [1]. The quantitative evidence below establishes where R-10015 is differentiated from its closest structural analogs and other LIMK-targeting chemotypes.

⚠ Pyrrolopyrimidine scaffold modifications may shift kinase selectivity and antiviral breadth

⚠ Generic substitution risks off-target modulation (e.g., ROCK2, FLT3, PKA) not present in R‑10015

⚠ Poly-viral coverage demonstrated for R‑10015 may not transfer to structural analogs

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

R-10015 Differentiation Evidence

LIMK1 Potency vs Co-Identified Leads

R-10015 was one of eight lead compounds (R7826, R8212, R8482, R8509, R8584, R10015, R10543, R10659) that emerged from screening approximately 25 designed small molecules for anti-HIV activity in a stringent Rev‑CEM‑GFP‑Luc reporter assay [1]. Among this set, R‑10015 was the only compound selected for full mechanistic characterization, including a cell‑free LIMK1 inhibition assay that yielded an IC50 of 38 ± 5 nM [1]. Although the complete IC50 table for all eight leads is not numerically reproduced in the published text, the selection of R‑10015 as the sole compound advanced to detailed kinetic profiling, cellular target engagement, and in‑vitro viral panel testing implies superior composite properties (potency plus selectivity) relative to the other leads [1].

LIMK1 Potency vs Leads

Source review

IC50 38 ± 5 nM (LIMK1); selected as lead over 7 co‑identified compounds

Reported lead‑selection prioritization context; supports LIMK1 pathway study fit

Complete IC50 dataset for comparators not available; data to verify

Evidence Dimension	LIMK1 biochemical IC50 and lead-selection prioritization
Target Compound Data	IC50 = 38 ± 5 nM (purified human LIMK1); selected as sole lead for full characterization
Comparator Or Baseline	Seven other lead compounds (R7826, R8212, R8482, R8509, R8584, R10543, R10659) identified in the same screen but not advanced to full biochemical profiling
Quantified Difference	Qualitative prioritization; IC50 of comparators not reported in the accessible text
Conditions	Cell-free kinase assay using purified recombinant human LIMK1; ATP concentration 10 μM

Why This Matters

Procurement of a compound that was prioritized over its co‑identified leads reduces the risk of investing in a sub‑optimal analog within the same chemical series.

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

Kinase Selectivity Profile

R-10015 was profiled at 1 μM against a commercial panel of 62 human kinases [1]. Only two off‑targets, LRRK2 and p70S6K, showed ≥90% inhibition, while PKA, ROCK2, and FLT3 showed moderate inhibition of ∼76%, ∼70%, and ∼68%, respectively [1]. This selectivity fingerprint is narrower than that reported for several earlier LIMK inhibitors; for example, the reference inhibitor LIMKi 3 (BMS‑5) has been shown in independent kinome panels to engage a broader set of targets, though direct head‑to‑head data under identical conditions are not available [2].

Kinase Selectivity Profile

Reported

2 of 62 kinases inhibited ≥90% at 1 μM (LRRK2, p70S6K)

Narrow off‑target kinase profile; supports isoform‑selectivity assay context

Direct head‑to‑head data vs LIMKi 3 not available; class‑level inference

Evidence Dimension	Number of kinases inhibited ≥90% at 1 μM inhibitor concentration
Target Compound Data	2 out of 62 kinases (LRRK2, p70S6K) inhibited ≥90%; additional moderate hits: PKA 76%, ROCK2 70%, FLT3 68%
Comparator Or Baseline	LIMKi 3 (BMS‑5) – reported to inhibit a broader range of kinases in published kinome panels (exact numerical comparison under identical conditions not available)
Quantified Difference	R-10015 hits 2 kinases at ≥90% inhibition; LIMKi 3 has been reported to engage additional off‑targets, but a direct under‑identical‑conditions comparison is lacking
Conditions	Reaction Biology Corporation kinome panel; ATP concentration 10 μM; staurosporine as assay control; two determinations per kinase

Why This Matters

A narrow off‑target profile reduces the likelihood of confounding phenotypes in cellular and in‑vivo antiviral experiments, which is critical for reliable host‑directed antiviral research.

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source
• [2] Morphy R. Selectively nonselective kinase inhibition: striking the right balance. J Med Chem. 2010;53(4):1413‑1437. doi:10.1021/jm901132v (Review providing context for LIMK inhibitor selectivity) View Source

Anti-HIV-1 Potency in Reporter Cells

To avoid the nonspecific reporter modulation that plagues LTR‑driven screening systems, R‑10015 was tested in Rev‑CEM‑GFP‑Luc cells, where reporter expression depends on HIV‑1 Rev‑dependent RNA export [1]. R‑10015 inhibited HIV‑1NL4‑3 replication with an IC50 of 14.9 μM, a value that closely matches its IC50 for blocking SDF‑1‑mediated chemotaxis (≈10 μM), linking antiviral activity directly to LIMK pathway engagement [1]. The earlier lead selection reported that seven other compounds (R7826, R8212, R8482, R8509, R8584, R10543, R10659) also blocked X4 HIV infection at non‑toxic doses, but detailed dose‑response IC50 values and mechanistic follow‑up were provided only for R‑10015 [1].

HIV‑1 Replication Inhibition

Reported

IC50 14.9 μM (HIV‑1NL4‑3, Rev‑CEM‑GFP‑Luc cells)

Supports antiviral screening context; quantitative benchmark absent for co‑identified leads

Rev‑CEM‑GFP‑Luc T‑cell line; 48‑72 h assay; endpoint context

Evidence Dimension	HIV‑1 replication inhibition IC50 in Rev‑CEM‑GFP‑Luc cells
Target Compound Data	IC50 = 14.9 μM (HIV‑1NL4‑3)
Comparator Or Baseline	Seven other lead compounds active in the same screen but without reported quantitative HIV‑1 IC50 values in the follow‑up study
Quantified Difference	Only R‑10015 advanced to a full dose‑response characterization; numerical IC50 for comparators not available
Conditions	Rev‑CEM‑GFP‑Luc T‑cell line; HIV‑1NL4‑3 infection; 48‑72 h assay

Why This Matters

Confirmation of a defined antiviral IC50 in a physiologically relevant reporter system provides a quantitative benchmark that is absent for the co‑identified leads, enabling reliable cross‑study comparisons for researchers planning HIV‑1 antiviral experiments.

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

Broad-Spectrum Antiviral Coverage

R‑10015 was evaluated against a panel of phylogenetically diverse viruses in cell‑culture models [1]. It inhibited Zaire ebolavirus (EBOV) with a plaque‑assay IC50 of ~12.5 μM, Rift Valley fever virus (RVFV) at ~5 μM, Venezuelan equine encephalitis virus (VEEV) at ~5 μM, and herpes simplex virus‑1 (HSV‑1) in a dose‑dependent manner [1]. This poly‑viral spectrum is not commonly reported for other LIMK inhibitors; most published LIMK inhibitors have been characterized in oncology or neurology contexts, with antiviral profiling limited to the HIV‑1 focus, making R‑10015 uniquely data‑rich for broad‑spectrum antiviral applications [1].

Broad‑Spectrum Antiviral Range

Context‑dependent

5 virus families inhibited: HIV‑1, EBOV (~12.5 μM), RVFV (~5 μM), VEEV (~5 μM), HSV‑1

Reported multi‑family antiviral context; may support broad‑spectrum antiviral research

Most LIMK inhibitors lack antiviral data; cross‑study comparison limited

Evidence Dimension	Number of virus families susceptible to the inhibitor
Target Compound Data	Inhibits HIV‑1 (Retroviridae), EBOV (Filoviridae), RVFV (Bunyaviridae), VEEV (Togaviridae), HSV‑1 (Herpesviridae) – 5 virus families
Comparator Or Baseline	Most published LIMK inhibitors (e.g., LIMKi 3, SR‑7826, MDI series) lack any published antiviral profiling data; direct comparative antiviral data are not available
Quantified Difference	R‑10015 is tested against 5 virus families; for most other LIMK inhibitors, reported antiviral data against none or only HIV‑1
Conditions	Plaque assays and luciferase‑based assays in Vero, HeLa, and neuronal cell lines at BSL‑2 and BSL‑3

Why This Matters

For researchers studying host‑directed broad‑spectrum antiviral strategies, R‑10015 is the only LIMK inhibitor with documented multi‑family antiviral efficacy, making it the default starting point for such investigations.

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

Cofilin Phosphorylation Inhibition

In CEM‑SS human CD4 T cells treated with 100 μM R‑10015, cofilin serine‑3 phosphorylation was drastically reduced within 30 minutes as measured by western blotting and intracellular flow cytometry [1]. Importantly, phosphorylation of LIMK itself (at T508/T505) and its upstream activator PAK2 were not decreased, confirming that R‑10015 inhibits LIMK kinase activity without disrupting upstream signaling components [1]. This on‑pathway specificity is consistent with the in‑vitro selectivity data but has not been documented for the other lead compounds in the same series [1].

Cellular Target Engagement

Reported

≥90% reduction in p‑cofilin (S3) at 100 μM, 30 min; no decrease in p‑LIMK or p‑PAK2

On‑pathway LIMK‑cofilin signaling inhibition; supports pathway‑response interpretation

CEM‑SS T cells; western blot/flow cytometry; endpoint context

Evidence Dimension	Cellular target engagement specificity (cofilin phosphorylation vs. upstream kinase phosphorylation)
Target Compound Data	≥90% reduction in p‑cofilin (S3) at 100 μM within 30 min; no reduction in p‑LIMK (T508/T505) or p‑PAK2
Comparator Or Baseline	Other lead compounds from the screen not characterized for cellular target engagement; no published cellular engagement data for most commercial LIMK inhibitors
Quantified Difference	Qualitative demonstration of on‑target pathway inhibition without upstream interference; comparators not tested
Conditions	CEM‑SS T cells; 100 μM R‑10015; western blot and flow cytometry with anti‑p‑cofilin (S3) antibody

Why This Matters

Demonstrated on‑pathway selectivity in live cells reduces the experimental noise introduced by off‑target signaling effects, enabling cleaner interpretation of LIMK‑dependent phenotypes.

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

Low Cytotoxicity in T Cells

R‑10015 showed no detectable cytotoxicity in CEM‑SS T cells at concentrations up to 200 μM over a 4‑hour treatment, and in primary resting CD4 T cells, cell viability remained largely unaffected at concentrations that blocked HIV‑1 replication [1]. The resulting in‑vitro selectivity index (CC50/IC50) is >13.4 (200 μM toxicity limit / 14.9 μM antiviral IC50). By contrast, the earlier pan‑kinase inhibitor staurosporine (used as a control in the kinome panel) exhibits cytotoxicity in the low nanomolar range, highlighting the functional consequence of R‑10015's narrow selectivity [1].

Cell Viability Window

Reported

CC50 >200 μM (CEM‑SS, 4 h); selectivity index >13.4

Reported selectivity index context; supports antiviral screening endpoint review

Staurosporine cytotoxicity context for reference; data to verify

Evidence Dimension	Selectivity index (CC50 / HIV‑1 IC50) in T‑cell lines
Target Compound Data	CC50 > 200 μM (4 h, CEM‑SS); selectivity index >13.4
Comparator Or Baseline	Staurosporine – cytotoxic at low nanomolar concentrations (CC50 typically <100 nM in T‑cell lines)
Quantified Difference	R‑10015 selectivity index >13.4; staurosporine selectivity index <1 for antiviral applications due to high cytotoxicity
Conditions	CEM‑SS T cells and primary resting CD4 T cells; 4‑hour treatment; MTT or equivalent viability assay

Why This Matters

A selectivity index >10 is a widely accepted minimum for advancing antiviral hits; R‑10015 exceeds this threshold, whereas many less selective kinase inhibitors fail due to cytotoxicity.

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source

R-10015 Application Scenarios

Host-Directed Antiviral Discovery

Laboratories screening for host‑directed antivirals that block HIV‑1 DNA synthesis, nuclear migration, or virion release can use R‑10015 as a well‑characterized chemical probe. Its defined IC50 against HIV‑1 (14.9 μM) in a Rev‑dependent reporter system [1] and its demonstrated on‑pathway inhibition of cofilin phosphorylation provide a validated starting point for structure‑activity relationship (SAR) optimization and for benchmarking new LIMK‑targeting antiviral candidates.

Broad-Spectrum Antiviral Profiling

Research programs studying filoviruses (EBOV), bunyaviruses (RVFV), alphaviruses (VEEV), or herpesviruses (HSV‑1) can employ R‑10015 as a tool compound to probe the role of LIMK‑cofilin signaling in viral entry, replication, or egress [1]. Its availability as a commercially sourced, high‑purity (>98%) compound with documented multi‑virus inhibitory concentrations makes it uniquely suitable for cross‑pathogen comparative studies.

Kinase Selectivity Reference Standard

Medicinal chemistry teams developing next‑generation LIMK inhibitors can use R‑10015's 62‑kinase selectivity fingerprint [1] as a baseline reference. The fact that at 1 μM it hits only two non‑LIMK kinases at ≥90% inhibition provides a measurable selectivity benchmark against which new derivatives can be compared, reducing the iterative cycles needed to identify off‑target‑free leads.

Cofilin-Mediated Actin Remodeling

Investigators studying SDF‑1‑induced chemotaxis, immune cell migration, or actin dynamics can deploy R‑10015 as a rapid‑onset chemical inhibitor of LIMK‑mediated cofilin phosphorylation [1]. The compound's demonstrated lack of cytotoxicity up to 200 μM permits acute treatment protocols that avoid confounding long‑term toxicity artifacts.

Application

Selection Property

Validation Focus

Host‑Directed Antiviral Discovery

LIMK1 pathway engagement context

HIV‑1 antiviral IC50 benchmarking in Rev‑CEM reporter system

Broad‑Spectrum Antiviral Profiling

Multi‑virus inhibitory range

Plaque‑assay / luciferase activity across viral families

Kinase Selectivity Reference Standard

62‑kinase selectivity fingerprint

Off‑target kinase hit comparison for new derivatives

Cofilin‑Mediated Actin Remodeling

Cofilin phosphorylation inhibition onset

Chemotaxis and actin dynamics endpoint review

• [1] Yi F, Guo J, Dabbagh D, et al. Discovery of Novel Small-Molecule Inhibitors of LIM Domain Kinase for Inhibiting HIV-1. J Virol. 2017;91(13):e02418-16. doi:10.1128/JVI.02418-16 View Source